Cas no 124750-92-1 (Losartan Carboxylic Acid)

• Product Name: Losartan Carboxylic Acid
• CAS No: 124750-92-1
• MF: C₂₂H₂₁ClN₆O₂
• MW: 436.894142866135
• MDL: MFCD00871928
• CID: 63740
• PubChem ID: 108185
• Update Time: 2025-05-19

Losartan Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-BUTYL-4-CHLORO-1-[(2'-(1-H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL)METHYL]-1-H-IMIDAZOLE-5-CARBOXYLIC ACID
• LOSARTAN CARBOXY ACID
• AKOS 91941
• 1h-imidazole-5-carboxylicacid,2-butyl-4-chloro-1-((2’-(14-tetrazol-5-yl)(1,1
• e-3174
• exp3174
• l-158641
• 2-Butyl-4-chloro-1-[[2(1H-tetrazol-5-yl)[1,1biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylicAcid
• 2-butyl-5-chloro-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
• EXP 317
• EXP-3174
• Losartan Carboxylic Acid
• Losartan Carboxylic Acid NEW CATALOGUE NUMBER: see product L470510
• 1H-Imidazole-5-carboxylic acid,2-butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)
• 2-n-butyl-5-chloro-3-[2'-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid
• E-3174, EXP-3174
• 2-Butyl-4-chloro-1-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]imidazole-5-carboxylic acid
• 1H-imidazole-5-carboxylic acid, 2-butyl-4-chloro-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• 124750-92-1
• 2-Butyl-5-chloro-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid
• 2-Butyl-5-chloro-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid (EXP3174)
• PDSP1_001453
• PDSP2_000578
• GTPL586
• 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic Acid (Losartan Carboxylic Acid)
• FT-0670859
• J-005163
• CARBOXYLIC ACID METABOLITE
• GD76OCH73X
• s5980
• FT-0670858
• CHEBI:74125
• E3174
• CS-0012367
• E 3174
• A890363
• 1H-Imidazole-5-carboxylic acid, 2-butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• BDBM50006909
• Losartancarboxylicacid
• L001184
• 2-Butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid
• 2-Butyl-5-chloro-3-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid (EXP3174)
• ZEUXAIYYDDCIRX-UHFFFAOYSA-N
• 2-Butyl-5-chloro-3-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid
• PDSP1_000581
• 1H-Imidazole-5-carboxylic acid, 2-butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• EXP 3174
• PDSP1_000580
• L 158641
• CHEMBL907
• BCP08038
• DTXSID80154474
• AKOS015917819
• 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic Acid
• FT-0668447
• 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic Acid; E 3174; EXP 3174; Losartan Acid; 2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic Acid
• 1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic acid
• 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic acid
• Losartan Carboxylic Acid (EXP-3174)
• 2-butyl-4-chloro-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carboxylic acid
• CARBOXYLIC ACID METABOLITE (E-3174)
• 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic acid
• SCHEMBL179
• MFCD00871928
• EX-A803
• UNII-GD76OCH73X
• AKOS000280957
• BDBM50230882
• HY-12765
• Q27077270
• Losartan carboxylic acid [EXP3174]
• PDSP2_001437
• Carboxylosartan
• ALLISARTAN [WHO-DD]
• NS00004648
• BRD-K23533833-001-01-9
• 2-BUTYL-5-CHLORO-3-{[2'-(2H-1,2,3,4-TETRAZOL-5-YL)-[1,1'-BIPHENYL]-4-YL]METHYL}IMIDAZOLE-4-CARBOXYLIC ACID

• MDL： MFCD00871928
• Inchi： 1S/C22H21ClN6O2/c1-2-3-8-18-24-20(23)19(22(30)31)29(18)13-14-9-11-15(12-10-14)16-6-4-5-7-17(16)21-25-27-28-26-21/h4-7,9-12H,2-3,8,13H2,1H3,(H,30,31)(H,25,26,27,28)
• InChI Key： ZEUXAIYYDDCIRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N(CC2C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=2)C(CCCC)=N1

Computed Properties

• Exact Mass: 436.14100
• Monoisotopic Mass: 436.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 5

Experimental Properties

• Color/Form: 淡-黄色固体
• Density: 1.41
• Melting Point: 130-132°C
• Boiling Point: 707.8°Cat760mmHg
• Flash Point: 381.8°C
• Refractive Index: 1.695
• PSA: 109.58000
• LogP: 4.47270

Losartan Carboxylic Acid Security Information

• Safety Instruction： 24/25
• Storage Condition：(BD72400)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Losartan Carboxylic Acid

Introduction to Losartan Carboxylic Acid (CAS No: 124750-92-1) and Its Significance in Modern Pharmaceutical Research

Losartan Carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No) 124750-92-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. As a key intermediate in the synthesis of the widely recognized angiotensin II receptor antagonist, Losartan, this molecule has garnered considerable attention for its role in the development of therapeutic agents targeting cardiovascular diseases. The pharmacological properties of Losartan Carboxylic Acid are deeply rooted in its chemical structure, which facilitates its transformation into a highly effective drug with substantial clinical implications.

The molecular framework of Losartan Carboxylic Acid (CAS No 124750-92-1) consists of a substituted benzene ring connected to an imidazole moiety, with a carboxylic acid functional group at one end. This structural configuration is pivotal in determining its biological activity, particularly in inhibiting the angiotensin-converting enzyme (ACE) and blocking the binding of angiotensin II to its AT1 receptors. Such mechanisms are crucial in managing conditions like hypertension and heart failure, making Losartan Carboxylic Acid a cornerstone in modern cardiovascular therapeutics.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of Losartan Carboxylic Acid (CAS No 124750-92-1). These innovations have not only improved the cost-effectiveness of the drug development process but also enhanced its purity and stability, thereby ensuring higher efficacy and safety profiles for patients. The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and hydrolysis, which are optimized to maximize yield while minimizing byproduct formation.

The pharmacological significance of Losartan Carboxylic Acid extends beyond its direct therapeutic applications. Researchers have been exploring its potential in combination therapies and novel drug formulations. For instance, studies have demonstrated that derivatives of Losartan Carboxylic Acid (CAS No 124750-92-1) exhibit additional benefits when used alongside other antihypertensive agents. This synergistic effect could lead to more comprehensive treatment strategies for patients with comorbid conditions.

Recent clinical trials have highlighted the long-term benefits of Losartan Carboxylic Acid-based therapies in managing cardiovascular risks. These trials have shown that drugs derived from this compound not only lower blood pressure but also reduce the incidence of related complications such as stroke and myocardial infarction. The sustained interest in this area underscores the enduring relevance of Losartan Carboxylic Acid (CAS No 124750-92-1) in addressing global health challenges.

The chemical properties of Losartan Carboxylic Acid (CAS No 124750-92-1) also make it a valuable tool in academic research. Its well-characterized structure allows scientists to investigate molecular interactions at a detailed level, contributing to a deeper understanding of pharmacodynamics and drug resistance mechanisms. Such insights are critical for developing next-generation pharmaceuticals with improved outcomes.

From a regulatory perspective, the production and use of Losartan Carboxylic Acid (CAS No 124750-92-1) are subject to stringent quality control measures to ensure compliance with international standards. These regulations safeguard both patient safety and environmental integrity, reinforcing the importance of ethical pharmaceutical practices.

The future prospects for Losartan Carboxylic Acid (CAS No 124750-92-1) are promising, with ongoing research aiming to uncover new therapeutic applications and optimize existing formulations. Innovations in computational chemistry and artificial intelligence are expected to further accelerate the discovery process, bringing forth novel derivatives with enhanced properties.

In conclusion, Losartan Carboxylic Acid (CAS No 124750-92-1) represents a critical component in modern pharmaceuticals, with far-reaching implications for cardiovascular health. Its synthesis, pharmacological effects, and clinical applications continue to be areas of intense study, reflecting its enduring importance in medical science. As research progresses, we can anticipate even greater advancements that will benefit patients worldwide.